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An In-depth Technical Guide to (5-(Hydroxymethyl)thiophen-3-yl)boronic acid
Abstract

(5-(Hydroxymethyl)thiophen-3-yl)boronic acid is a heterocyclic organic compound featuring
a thiophene ring substituted with both a hydroxymethyl group and a boronic acid functional
group. This unique structure makes it a valuable building block in medicinal chemistry and
materials science. Boronic acids are known for their utility in Suzuki-Miyaura cross-coupling
reactions, enabling the formation of carbon-carbon bonds. The presence of the thiophene
moiety, a common scaffold in pharmaceuticals, and a reactive hydroxymethyl group provides
multiple points for molecular elaboration. This document serves as a comprehensive technical
guide for researchers, scientists, and drug development professionals, detailing the
compound's properties, a plausible synthesis pathway, experimental protocols, and safety
information.

Introduction

Heterocyclic boronic acids are critical reagents in modern organic synthesis. Their stability, low
toxicity, and versatile reactivity have established them as indispensable tools for creating
complex molecular architectures. Among these, thiophene-based boronic acids are of particular
interest due to the prevalence of the thiophene ring in a wide array of biologically active
compounds. (5-(Hydroxymethyl)thiophen-3-yl)boronic acid emerges as a significant
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intermediate, offering a trifunctional platform for synthetic diversification in the development of
novel therapeutic agents and functional materials.

Chemical Properties and Structural Formula

The structural formula of (5-(Hydroxymethyl)thiophen-3-yl)boronic acid is presented below,
followed by a table summarizing its key chemical properties.

Structural Formula:

Table 1: Chemical and Physical Properties

Property Value Reference(s)
CAS Number 1268683-45-9

Molecular Formula C5H7B0O3S

Molecular Weight 157.99 g/mol

Physical Form Solid

Purity Typically 295%

N Keep in a dark place, inert
Storage Conditions
atmosphere, 2-8°C

SMILES Code OCC1=CC(B(0)0)=CS1

KSCBULRYCWLXQG-

InChl Ke
y UHFFFAOYSA-N

Synthesis Pathway

The synthesis of substituted thiophene boronic acids can be achieved through several
established organometallic routes. A common and plausible pathway involves the lithiation of a
suitably protected bromothiophene derivative followed by electrophilic trapping with a borate
ester. The subsequent hydrolysis of the resulting boronate ester yields the desired boronic acid.
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Synthesis Workflow
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Caption: Generalized synthesis pathway for (5-(Hydroxymethyl)thiophen-3-yl)boronic acid.
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Applications in Research and Drug Development

(5-(Hydroxymethyl)thiophen-3-yl)boronic acid is a versatile intermediate with significant
potential in several research areas:

¢ Suzuki-Miyaura Cross-Coupling: As a boronic acid, its primary application is in palladium-
catalyzed Suzuki-Miyaura cross-coupling reactions. This allows for the efficient formation of
C-C bonds with aryl, vinyl, or alkyl halides, providing access to a vast range of complex
biaryl and substituted thiophene structures. These structures are scaffolds for new drug
candidates.

o Medicinal Chemistry: Boronic acids themselves can act as enzyme inhibitors by forming
reversible covalent bonds with active site serine or threonine residues. The thiophene core is
a well-known pharmacophore. The additional hydroxymethyl group allows for further
derivatization, such as esterification or etherification, to modulate solubility, binding affinity,
and pharmacokinetic properties.

» Materials Science: Thiophene-based molecules are fundamental units in the synthesis of
conductive polymers and organic electronics. This boronic acid can be used to introduce
functionalized thiophene units into larger conjugated systems for applications in organic light-
emitting diodes (OLEDs) and organic photovoltaics (OP
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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